2-chloro-6-fluoro-N-methoxy-N-methylbenzamide
Overview
Description
“2-chloro-6-fluoro-N-methoxy-N-methylbenzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. In this case, the benzene ring is substituted with a chlorine atom at the 2nd position and a fluorine atom at the 6th position. The amide group is substituted with a methoxy group and a methyl group .
Molecular Structure Analysis
The molecular formula of “2-chloro-6-fluoro-N-methoxy-N-methylbenzamide” is C9H9ClFNO2. It has a molecular weight of 217.62 . The structure includes a benzene ring, which is a six-membered ring of carbon atoms with alternating single and double bonds. The chlorine and fluorine atoms are attached to the benzene ring, and the amide group is attached to one of the carbon atoms of the benzene ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For “2-chloro-6-fluoro-N-methoxy-N-methylbenzamide”, we can predict that it would be a solid at room temperature, given the presence of the benzene ring and the amide group. It would likely be soluble in organic solvents .Future Directions
The future directions for research on “2-chloro-6-fluoro-N-methoxy-N-methylbenzamide” would depend on its intended use. If it has potential medicinal properties, future research could focus on testing its efficacy and safety in preclinical and clinical trials. If it has potential industrial applications, future research could focus on optimizing its synthesis and exploring its properties .
Mechanism of Action
Target of Action
The primary targets of 2-chloro-6-fluoro-N-methoxy-N-methylbenzamide are yet to be identified. This compound is a halogenated derivative and is used as an intermediate in numerous organic syntheses . The specific biological targets and their roles are currently under investigation.
Biochemical Pathways
The biochemical pathways affected by 2-chloro-6-fluoro-N-methoxy-N-methylbenzamide are not fully known. Given its use as an intermediate in organic syntheses, it may be involved in various biochemical reactions. The downstream effects of these reactions are subject to ongoing research .
Result of Action
The molecular and cellular effects of 2-chloro-6-fluoro-N-methoxy-N-methylbenzamide’s action are not fully understood. As an intermediate in organic syntheses, it may contribute to the formation of various other compounds. The specific effects of these compounds at the molecular and cellular level are subject to ongoing research .
properties
IUPAC Name |
2-chloro-6-fluoro-N-methoxy-N-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClFNO2/c1-12(14-2)9(13)8-6(10)4-3-5-7(8)11/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVZAWJSSHJDLJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=C(C=CC=C1Cl)F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-6-fluoro-N-methoxy-N-methylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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